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Compound of Interest

Compound Name:
Oxazolidine, 3-butyl-2-(1-

ethylpentyl)-

Cat. No.: B068492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics and

synthesis of 3-butyl-2-(1-ethylpentyl)oxazolidine. This compound is recognized for its utility as a

moisture scavenger, dehydrating agent, and as a versatile synthetic intermediate in the

pharmaceutical, agrochemical, and cosmetic industries[1][2][3][4].

Physicochemical Properties
Molecular Formula: C₁₄H₂₉NO[2]

Molecular Weight: 227.39 g/mol [2][5]

Appearance: Colorless liquid[3]

Boiling Point: 180 °C (lit.)[5][6]

Density: 1.04 g/mL at 25 °C (lit.)[5][6][7]

Refractive Index: n20/D 1.449 (lit.)[5][6]

Solubility of 3-Butyl-2-(1-ethylpentyl)oxazolidine
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Direct quantitative data on the solubility of 3-butyl-2-(1-ethylpentyl)oxazolidine in a wide range

of organic solvents is not readily available in the public domain. However, based on its

chemical structure and documented applications, a qualitative understanding of its solubility

can be inferred.

The compound is described as being soluble in organic solvents and insoluble in water[3]. A

specific water solubility of 122.8 mg/L at 25°C has been reported[5].

The synthesis of 3-butyl-2-(1-ethylpentyl)oxazolidine is typically carried out via the

condensation reaction of N-butylaminoethanol and 2-ethylhexanal[1]. The solvents employed in

this synthesis provide an indication of its solubility. These include:

Non-polar Aprotic Solvents: Toluene and hexane are used, often with a Dean-Stark

apparatus to remove water, suggesting good solubility in these non-polar environments[1].

Polar Aprotic Solvents: Acetonitrile and N,N-Dimethylformamide (DMF) are also utilized,

indicating solubility in polar aprotic media[1].

Protic Solvents: Ethanol has been used in catalyst-free synthesis conditions, implying

solubility in protic solvents[1].

Solubility Data
Solvent Temperature (°C) Solubility

Water 25 122.8 mg/L[5]

Organic Solvents Not Specified Soluble[3]

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of 3-butyl-2-(1-

ethylpentyl)oxazolidine was not found, a general and widely accepted method for determining

the solubility of a compound in organic solvents is the isothermal equilibrium method.

Objective: To determine the saturation concentration of 3-butyl-2-(1-ethylpentyl)oxazolidine in a

given organic solvent at a specific temperature.
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Materials:

3-Butyl-2-(1-ethylpentyl)oxazolidine (high purity)

Selected organic solvents (e.g., hexane, toluene, acetonitrile, ethanol)

Thermostatically controlled shaker or water bath

Analytical balance

Centrifuge

Vials with tight-fitting caps

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Refractive Index) or Gas Chromatography (GC) system. An HPLC method for the

analysis of 3-butyl-2-(1-ethylpentyl)oxazolidine using a C18 column with a mobile phase of

acetonitrile, water, and phosphoric acid has been described[8].

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 3-butyl-2-(1-

ethylpentyl)oxazolidine to a known volume of the selected organic solvent in a sealed vial.

The amount of solute should be sufficient to ensure that a solid phase remains at equilibrium.

Equilibration: Place the vials in a thermostatically controlled shaker or water bath set to the

desired temperature (e.g., 25 °C). Agitate the samples for a sufficient period (e.g., 24-48

hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature to allow the undissolved solute to settle. Centrifuge the vials to further ensure

complete separation of the solid and liquid phases.

Sample Extraction and Dilution: Carefully extract a known volume of the clear supernatant

(the saturated solution) without disturbing the solid phase. Dilute the extracted sample
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gravimetrically or volumetrically with the same solvent to a concentration within the linear

range of the analytical method.

Quantification: Analyze the diluted samples using a calibrated HPLC or GC method to

determine the concentration of 3-butyl-2-(1-ethylpentyl)oxazolidine.

Calculation: Calculate the solubility of the compound in the solvent at the specified

temperature, typically expressed in g/L, mg/mL, or mol/L.

Synthesis of 3-Butyl-2-(1-ethylpentyl)oxazolidine
The most common method for synthesizing 3-butyl-2-(1-ethylpentyl)oxazolidine is the

condensation reaction between N-butylaminoethanol and 2-ethylhexanal[1]. This reaction

involves the formation of a five-membered oxazolidine ring.

Synthesis Workflow
Caption: Synthesis of 3-butyl-2-(1-ethylpentyl)oxazolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemsrc.com/en/cas/165101-57-5_9561.html
https://www.chemsrc.com/en/cas/165101-57-5_9561.html
https://sielc.com/oxazolidine-3-butyl-2-1-ethylpentyl
https://www.benchchem.com/product/b068492#solubility-of-3-butyl-2-1-ethylpentyl-oxazolidine-in-organic-solvents
https://www.benchchem.com/product/b068492#solubility-of-3-butyl-2-1-ethylpentyl-oxazolidine-in-organic-solvents
https://www.benchchem.com/product/b068492#solubility-of-3-butyl-2-1-ethylpentyl-oxazolidine-in-organic-solvents
https://www.benchchem.com/product/b068492#solubility-of-3-butyl-2-1-ethylpentyl-oxazolidine-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b068492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

